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Compound of Interest

2-Bromo-1-(3,4-
Compound Name: _
dichlorophenyl)ethanone

Cat. No.: B105186

Safe Disposal of 2-Bromo-1-(3,4-
dichlorophenyl)ethanone

The proper disposal of 2-Bromo-1-(3,4-dichlorophenyl)ethanone is critical due to its
hazardous properties, including its classification as a corrosive and toxic substance.[1][2]
Disposal must be carried out in accordance with local, regional, and national regulations, and
handled by qualified personnel at an approved waste disposal facility.[1][3] This guide provides
essential procedural steps for researchers and laboratory professionals to ensure safe handling
and disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate Personal Protective
Equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.
[1] All handling of this substance should occur in a well-ventilated area or under a chemical
fume hood.[4] In case of a spill, collect the material by sweeping it up and placing it into a
suitable, labeled container for disposal; avoid creating dust.[4][5]

Summary of Chemical Safety and Disposal Data

The following table summarizes key data points relevant to the safe disposal of 2-Bromo-1-
(3,4-dichlorophenyl)ethanone.
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Property Data Citation(s)
) o Halogenated Organic
Chemical Classification [6]
Compound

Causes severe skin burns and

Hazard Statements eye damage; Toxic if [1][2]
swallowed.
UN Number UN3261 [1]
o Corrosive solid, acidic, organic,
Proper Shipping Name [1]
n.o.s.

] ) Strong bases, strong oxidizing
Incompatible Materials ) [1]
agents, amines.

) ) Incineration at a regulated
Primary Disposal Method - [61[7]
hazardous waste facility.

Step-by-Step Disposal Protocol

The disposal of 2-Bromo-1-(3,4-dichlorophenyl)ethanone is managed by treating it as a
halogenated organic hazardous waste.

Step 1: Waste Identification and Segregation

 ldentify as Halogenated Waste: 2-Bromo-1-(3,4-dichlorophenyl)ethanone contains
bromine and chlorine, classifying it as a halogenated organic compound.[6]

e Segregate at the Source: It is crucial to keep halogenated organic wastes separate from
non-halogenated wastes.[8][9] Do not mix this compound with other waste streams,
especially incompatible materials like bases or strong oxidizing agents.[1] This segregation is
important as the disposal cost for halogenated waste is often higher, and mixing can cause
dangerous reactions.[9]

Step 2: Waste Collection and Containment

o Select Appropriate Container: Collect waste 2-Bromo-1-(3,4-dichlorophenyl)ethanone in a
designated, compatible hazardous waste container. The container must be in good condition
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and have a tightly sealing cap to be "vapor tight" and "spill proof."[8]

o Proper Labeling: Label the waste container clearly before any waste is added.[8] The label
must include:

o The words "Hazardous Waste".[9]

o The full chemical name: "Waste 2-Bromo-1-(3,4-dichlorophenyl)ethanone". Do not use
abbreviations or chemical formulas.[8]

o Alist of all components if it is a mixed waste.[6]

o Keep Container Closed: The waste container must remain closed at all times, except when
actively adding waste.[8]

Step 3: Storage and Final Disposal

o Temporary Storage: Store the sealed and labeled waste container in a designated satellite
accumulation area within the laboratory. This area should be cool, dry, and well-ventilated.[1]

[4]

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor to arrange for the pickup and transport of
the waste.[9]

o Final Disposal: The final disposal must be conducted at an approved and licensed waste
treatment plant.[1][3] The standard method for halogenated organic waste is regulated
incineration.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromo-1-(3,4-dichlorophenyl)ethanone.

Caption: Workflow for the safe disposal of 2-Bromo-1-(3,4-dichlorophenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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